Cas no 62312-54-3 (Acetic acid, [(1-acetyl-1H-benzimidazol-2-yl)thio]-, ethyl ester)

• Product Name: Acetic acid, [(1-acetyl-1H-benzimidazol-2-yl)thio]-, ethyl ester
• CAS No: 62312-54-3
• MF: C₁₃H₁₄N₂O₃S
• MW: 278.326861858368
• CID: 449701
• PubChem ID: 71387632
• Update Time: 2025-04-19

Acetic acid, [(1-acetyl-1H-benzimidazol-2-yl)thio]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(1-acetyl-1H-benzimidazol-2-yl)thio]-, ethyl ester
• ethyl 2-(1-acetylbenzimidazol-2-yl)sulfanylacetate
• Ethyl [(1-acetyl-1H-benzimidazol-2-yl)sulfanyl]acetate
• DTXSID90809746
• 62312-54-3

• Inchi： 1S/C13H14N2O3S/c1-3-18-12(17)8-19-13-14-10-6-4-5-7-11(10)15(13)9(2)16/h4-7H,3,8H2,1-2H3
• InChI Key： MWFYRBPBMZWFEH-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NC2C=CC=CC=2N1C(C)=O

Computed Properties

• Exact Mass: 278.07262
• Monoisotopic Mass: 278.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 86.5Ų

Experimental Properties

• PSA: 61.19